Cas no 36342-10-6 ((2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid)

• Product Name: (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid
• CAS No: 36342-10-6
• MF: C₁₀H₈N₂O₅
• MW: 236.18092250824
• MDL: MFCD00031338
• CID: 921258
• PubChem ID: 2829320
• Update Time: 2025-05-28

(2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid
• (E)-4-(4-nitroanilino)-4-oxobut-2-enoic acid
• (2E)-3-[N-(4-nitrophenyl)carbamoyl]prop-2-enoic acid
• (Z)-3-(4-nitro-phenylcarbamoyl)-acrylic acid
• 3-(4-Nitro-phenylcarbamoyl)-acrylic acid
• 4'-nitro maleianilic acid
• 4-Nitromaleanilic acid
• AC1NTPU2
• AC1Q5MF0
• CHEBI:716220
• CHEMBL1085182
• F1202-0096
• Maleinsaeure-mono-p-nitrophenylamid
• N-(4-nitrophenyl)maleamic acid
• N-(p-Nitro-phenyl)-maleinsaeureamid
• NSC523897
• p-nitro maleanilic acid
• SBB000745
• SR-01000196571
• SR-01000196571-1
• (Z)-4-(4-nitroanilino)-4-oxo-but-2-enoic acid
• STL194100
• N-(p-nitrophenyl)maleic acid monoamide
• (2Z)-3-[(4-NITROPHENYL)CARBAMOYL]PROP-2-ENOIC ACID
• (Z)-4-(4-nitrophenylamino)-4-oxobut-2-enoic acid
• BDBM50313458
• 36342-10-6
• (E)-3-(4-nitrophenylaminocarbonyl)propen-2-oic acid
• AKOS000296124
• (Z)-4-(4-nitroanilino)-4-oxobut-2-enoic acid
• SCHEMBL9351738
• p-Nitromaleanilic acid
• CHEMBL1079062
• BBL018596
• (2Z)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid
• VS-06709

• MDL： MFCD00031338
• Inchi： 1S/C10H8N2O5/c13-9(5-6-10(14)15)11-7-1-3-8(4-2-7)12(16)17/h1-6H,(H,11,13)(H,14,15)/b6-5-
• InChI Key： AZVWYXUTXSTOQY-WAYWQWQTSA-N
• SMILES： O=C(/C=C\C(=O)O)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.04334
• Monoisotopic Mass: 236.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 109.54

Additional information on (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid

Comprehensive Overview of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid (CAS No. 36342-10-6)

(2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid, with the CAS number 36342-10-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique nitrophenyl and oxobut-2-enoic acid moieties, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its structural features make it a valuable candidate for researchers exploring enzyme inhibitors, pharmaceutical intermediates, and advanced material precursors.

The growing interest in (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid is partly driven by its potential applications in drug discovery and bioconjugation. Recent studies highlight its role in designing targeted therapies, particularly in the context of cancer research and inflammatory diseases. Researchers are increasingly leveraging its reactive functional groups to develop novel small-molecule inhibitors that can modulate specific biological pathways. This aligns with the current trend of precision medicine, where compounds like 36342-10-6 are pivotal for creating tailored therapeutic solutions.

From a synthetic chemistry perspective, (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid is notable for its conjugated double bond and electron-withdrawing nitro group. These features facilitate its participation in Michael addition reactions and nucleophilic substitutions, making it a sought-after building block for heterocyclic compounds. The compound's solubility and stability under various conditions further enhance its utility in multi-step organic synthesis, a topic frequently searched by chemists and pharmaceutical formulators.

In the realm of material science, CAS 36342-10-6 has been explored for its potential in designing functional polymers and smart materials. Its ability to undergo photo-induced reactions and form stable covalent bonds with other monomers makes it a promising candidate for advanced coatings and bio-sensing applications. This aligns with the rising demand for sustainable materials and green chemistry solutions, topics that dominate academic and industrial discussions today.

Quality control and analytical characterization of (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid are critical for ensuring its efficacy in research and industrial applications. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently queried by quality assurance professionals and research scientists, underscoring the compound's relevance in high-stakes environments.

As the scientific community continues to explore the potential of 36342-10-6, its role in innovative research and industrial applications is expected to expand. Whether in drug development, material engineering, or analytical chemistry, this compound exemplifies the intersection of molecular design and practical utility. For researchers seeking reliable chemical intermediates or specialty reagents, (2E)-4-[(4-nitrophenyl)amino]-4-oxobut-2-enoic acid remains a compelling choice.